N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-butyl-4-pyrimidin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C13H21N5S/c1-2-3-5-16-13(19)18-10-8-17(9-11-18)12-14-6-4-7-15-12/h4,6-7H,2-3,5,8-11H2,1H3,(H,16,19)
• InChI Key: OIHRJWVSDWMITO-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=S)N1CCN(CC1)C2=NC=CC=N2
• Molecular Formula: C13H21N5S
• Molecular Weight: 279.41 g/mol

Description

N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide, also known as BPIP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPIP is a piperazinecarbothioamide derivative, which is synthesized through a multistep reaction starting from 2-aminopyrimidine.

Mechanism of Action

The exact mechanism of action of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide is not fully understood. However, studies have shown that N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide exhibits its antitumor activity by inducing apoptosis and inhibiting cell proliferation. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to inhibit the replication of various viruses such as hepatitis C virus and dengue virus.
Biochemical and Physiological Effects:
N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to exhibit various biochemical and physiological effects. Studies have shown that N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide can modulate the levels of various neurotransmitters such as dopamine, norepinephrine, and serotonin. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and function. Additionally, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide also exhibits low toxicity and can be administered orally. However, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in certain experiments. Additionally, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has poor bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide. One potential direction is to study the efficacy of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide as a therapeutic agent for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. Another potential direction is to study the mechanism of action of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide in more detail to identify potential targets for drug development. Additionally, further studies are needed to investigate the potential use of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide as an antiviral agent against emerging viral diseases such as COVID-19.
Conclusion:
In conclusion, N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide exhibits antitumor, anti-inflammatory, and antiviral activities and has been studied for its potential use as a therapeutic agent for neurodegenerative diseases. Although N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has some limitations for lab experiments, it has several advantages and is a promising compound for future research.

Synthesis Methods

The synthesis of N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide involves a multistep reaction, starting from 2-aminopyrimidine. The first step involves the reaction of 2-aminopyrimidine with butyl isothiocyanate to form N-butyl-2-amino-4-(2-pyrimidinyl)thiazole-5-carboxamide. This intermediate is then reacted with hydrazine hydrate to form N-butyl-4-(2-pyrimidinyl)thiosemicarbazide. Finally, the reaction of N-butyl-4-(2-pyrimidinyl)thiosemicarbazide with 1,2-dibromoethane yields N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide.

Scientific Research Applications

N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been extensively studied for its potential applications in various fields of scientific research. N-butyl-4-(2-pyrimidinyl)-1-piperazinecarbothioamide has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. It has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease.